1-(2,6-Dimethylmorpholin-4-yl)-3-(2,4-dimethylphenoxy)propan-2-ol

• Molecular Formula: C17H27NO3
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 1-(2,6-dimethylmorpholin-4-yl)-3-(2,4-dimethylphenoxy)propan-2-ol
• InChI: InChI=1S/C17H27NO3/c1-12-5-6-17(13(2)7-12)20-11-16(19)10-18-8-14(3)21-15(4)9-18/h5-7,14-16,19H,8-11H2,1-4H3
• InChI Key: OBGXCUHUUMTQLW-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC(COC2=C(C=C(C=C2)C)C)O

Description

This compound features a propan-2-ol backbone substituted with a 2,6-dimethylmorpholin-4-yl group and a 2,4-dimethylphenoxy moiety. Morpholine derivatives are pharmacologically significant due to their ability to modulate receptor interactions and improve pharmacokinetic properties.

Biological Activity

1-(2,6-Dimethylmorpholin-4-yl)-3-(2,4-dimethylphenoxy)propan-2-ol, also known as DDPH analog, is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article provides an overview of the compound's biological activity, including its mechanisms of action, pharmacological effects, and relevant case studies.

• IUPAC Name : 1-(2,6-Dimethylmorpholin-4-yl)-3-(2,4-dimethylphenoxy)propan-2-ol
• Molecular Formula : C17H28ClNO3
• Molecular Weight : 329.86 g/mol
• CAS Number : 473266-26-1

Research indicates that this compound acts primarily as an α₁-adrenoceptor antagonist , which plays a crucial role in regulating vascular tone and blood pressure. Its structural modifications enhance its binding affinity to the receptor, making it a candidate for antihypertensive therapies.

Antihypertensive Effects

A study focused on the synthesis and biological evaluation of DDPH analogs demonstrated that compounds with specific substitutions exhibited significant blocking activities against α₁-adrenoceptors. The findings indicated that:

• Compound 13 (with a bromo group at the 4-position of ring A and 4-OH/3-OMe on group B) showed the highest blocking activity.
• Compound 17 , which had a methyl group at the 4-position of ring A and a hydroxyl group at the 4-position of ring B, outperformed potent DDPH in both blocking and antihypertensive activities .

Structure-Activity Relationship (SAR)

The biological evaluation of various analogs revealed that the presence of hydroxyl and methoxy groups at specific positions significantly influenced their pharmacological profiles. The following table summarizes key findings related to structural modifications and their corresponding biological activities:

Compound	Structural Modification	Blocking Activity	Antihypertensive Activity
Compound 13	Bromo at 4-position (A), 4-OH/3-OMe (B)	Highest	Strong
Compound 17	Methyl at 4-position (A), Hydroxyl at 4-position (B)	Moderate	Higher than DDPH

Clinical Trials

Several compounds derived from DDPH have progressed to clinical trials. Notably, the rapid metabolism observed in some analogs has limited their therapeutic application. However, modifications aimed at prolonging their half-life have shown promise in enhancing their efficacy in clinical settings .

In Vivo Studies

In vivo studies using isolated smooth muscle tissues have demonstrated that certain derivatives can modulate contractile responses effectively. The impact on bioelectrogenesis and muscle tonus indicates a potential therapeutic application for conditions characterized by smooth muscle dysregulation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Morpholinyl and Phenoxy Substituents

The following compounds share the propan-2-ol backbone with morpholinyl and phenoxy substituents but differ in substituent positions and functional groups:

Compound Name	Substituents (Morpholinyl/Phenoxy)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities
Target Compound	2,6-dimethyl / 2,4-dimethyl	C₁₇H₂₅NO₃	291.39	High lipophilicity (inferred)
1-(4-Chloro-3-methylphenoxy)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol	2,6-dimethyl / 4-Cl,3-methyl	C₁₆H₂₄ClNO₃	313.82	Higher polarity due to Cl substituent
(2RS)-3-[(2RS,6SR)-2,6-dimethylmorpholin-4-yl]-1-[4-(1,1-dimethylpropyl)phenyl]-2-methylpropan-1-one (Impurity-G)	2,6-dimethyl / 4-(1,1-dimethylpropyl)phenyl	C₂₀H₃₁NO₂	317.47	Bulky substituent; possible reduced solubility

Key Observations:

• Chlorine vs. Methyl Groups: The chloro-substituted analog (C₁₆H₂₄ClNO₃) has a higher molecular weight and polarity compared to the target compound, which may reduce membrane permeability .
• Steric Effects : Impurity-G’s bulky 4-(1,1-dimethylpropyl)phenyl group could hinder receptor binding but improve metabolic stability .
• Lipophilicity: The target compound’s 2,4-dimethylphenoxy group likely enhances lipophilicity compared to chloro or methoxy analogs, favoring passive diffusion across biological membranes .

Piperazine-Based Analogs (HBK Series)

Compounds like HBK14–HBK19 () feature piperazine cores instead of morpholinyl groups. For example:

• HBK17: 1N-[3-(2,5-dimethylphenoxy)propyl]-4N-(2-methoxyphenyl)piperazine hydrochloride.

Adrenoceptor-Targeting Propanol Derivatives

Compounds in and , such as (2R,S)-1-(6-methoxy-4-(methoxymethyl)-1H-indol-5-yloxy)-3-(2-(2-methoxyphenoxy)ethylamino)propan-2-ol, exhibit α-/β-adrenoceptor binding. These analogs highlight that:

• Methoxy Groups : Enhance receptor binding affinity but may reduce metabolic stability due to oxidative demethylation .
• Amino Substituents: Ethylamino groups (vs. morpholinyl) increase basicity, altering tissue distribution .

Physicochemical and Pharmacokinetic Implications

• Solubility: Morpholinyl derivatives generally exhibit moderate aqueous solubility, whereas chloro-substituted analogs (e.g., C₁₆H₂₄ClNO₃) may require formulation aids .
• Metabolic Stability: Methyl groups on the phenoxy ring (target compound) resist oxidative metabolism better than methoxy or chloro groups .
• Receptor Binding : The morpholinyl group’s conformational flexibility may allow better adaptation to hydrophobic receptor pockets compared to rigid piperazine analogs .